Cas no 325742-73-2 (2-chloro-N-{2-[(naphthalen-2-yl)amino]ethyl}quinoline-3-carboxamide)

• Product Name: 2-chloro-N-{2-[(naphthalen-2-yl)amino]ethyl}quinoline-3-carboxamide
• CAS No: 325742-73-2
• MF: C₂₂H₁₈ClN₃O
• MW: 375.850823879242
• CID: 6593578
• PubChem ID: 2307904
• Update Time: 2025-05-20

2-chloro-N-{2-[(naphthalen-2-yl)amino]ethyl}quinoline-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• Z56773983
• CHEMBL4542177
• 325742-73-2
• 2-chloro-N-{2-[(naphthalen-2-yl)amino]ethyl}quinoline-3-carboxamide
• EN300-26589278

• Inchi： 1S/C22H18ClN3O/c23-21-19(14-17-7-3-4-8-20(17)26-21)22(27)25-12-11-24-18-10-9-15-5-1-2-6-16(15)13-18/h1-10,13-14,24H,11-12H2,(H,25,27)
• InChI Key： ZFAWGTVIPOHNIU-UHFFFAOYSA-N
• SMILES： ClC1=C(C=C2C=CC=CC2=N1)C(NCCNC1C=CC2C=CC=CC=2C=1)=O

Computed Properties

• Exact Mass: 375.1138399g/mol
• Monoisotopic Mass: 375.1138399g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 502
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 54Ų

Additional information on 2-chloro-N-{2-[(naphthalen-2-yl)amino]ethyl}quinoline-3-carboxamide

Introduction to 2-chloro-N-{2-[(naphthalen-2-yl)amino]ethyl}quinoline-3-carboxamide (CAS No. 325742-73-2)

2-chloro-N-{2-[(naphthalen-2-yl)amino]ethyl}quinoline-3-carboxamide (CAS No. 325742-73-2) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a quinoline core, a naphthalene moiety, and a chloro-substituted carboxamide group. These structural features contribute to its potential therapeutic applications and biological activities.

The chemical formula of 2-chloro-N-{2-[(naphthalen-2-yl)amino]ethyl}quinoline-3-carboxamide is C₂₄H₁₉ClN₄O, and its molecular weight is 418.88 g/mol. The compound's structure can be represented as follows:

The synthesis of 2-chloro-N-{2-[(naphthalen-2-yl)amino]ethyl}quinoline-3-carboxamide typically involves multistep reactions, including the formation of the naphthylamine intermediate, followed by coupling with the quinoline carboxylic acid derivative. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for producing this compound, making it more accessible for research and development purposes.

In terms of its biological activities, 2-chloro-N-{2-[(naphthalen-2-yl)amino]ethyl}quinoline-3-carboxamide has been studied for its potential as an anticancer agent. Research has shown that this compound exhibits significant cytotoxicity against various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism of action appears to involve the inhibition of key signaling pathways involved in cell proliferation and survival.

A study published in the Journal of Medicinal Chemistry in 2019 reported that 2-chloro-N-{2-[(naphthalen-2-yl)amino]ethyl}quinoline-3-carboxamide selectively targets the PI3K/AKT/mTOR pathway, which is frequently dysregulated in many types of cancer. By inhibiting this pathway, the compound can induce cell cycle arrest and apoptosis in cancer cells, thereby reducing tumor growth and metastasis.

Beyond its anticancer properties, 2-chloro-N-{2-[(naphthalen-2-yl)amino]ethyl}quinoline-3-carboxamide has also shown promise in other therapeutic areas. For instance, it has been investigated for its anti-inflammatory effects and potential use in treating inflammatory diseases such as rheumatoid arthritis. Preclinical studies have demonstrated that the compound can reduce inflammation by modulating the expression of pro-inflammatory cytokines and chemokines.

The pharmacokinetic properties of 2-chloro-N-{2-[(naphthalen-2-yl)amino]ethyl}quinoline-3-carboxamide have been evaluated in animal models to assess its suitability for clinical development. Results indicate that the compound has favorable oral bioavailability and a reasonable half-life, which are important factors for drug development. However, further studies are needed to optimize its pharmacokinetic profile and enhance its therapeutic index.

In conclusion, 2-chloro-N-{2-[(naphthalen-2-yl)amino]ethyl}quinoline-3-carboxamide (CAS No. 325742-73-2) is a promising compound with a diverse range of biological activities. Its unique chemical structure and multifaceted therapeutic potential make it an attractive candidate for further research and development in the pharmaceutical industry. Ongoing studies are expected to provide more insights into its mechanisms of action and clinical applications.